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What is Known About Osoresnontrine

Here is a summary of the key information available from the search results:

Aspect Available Information

Drug Name Osoresnontrine [1] [2]

Primary Target Phosphodiesterase-9 (PDE9) [1] [2]

Therapeutic
Area

Alzheimer's Disease (Cognitive impairment) [1] [2]

Mechanism of
Action

Inhibits PDE9, blocking degradation of cyclic guanosine monophosphate (cGMP).
Increases brain cGMP levels, facilitates synaptic plasticity, and enhances long-term

potentiation (LTP) in the hippocampus [1] [2].

Development
Status

Approved for clinical trials [1] [2]

Reported
Efficacy

Improves performance on cognitive tasks assessing working and episodic memory

in rodent models [1] [2]
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This drug's mechanism of action can be visualized as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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